N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)isoxazole-5-carboxamide

• IUPAC Name: N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H15FN4O3/c15-9-7-16-14(17-8-9)21-11-3-1-10(2-4-11)19-13(20)12-5-6-18-22-12/h5-8,10-11H,1-4H2,(H,19,20)
• InChI Key: ADENAITZRMVZOH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC(=O)C2=CC=NO2)OC3=NC=C(C=N3)F
• Molecular Formula: C14H15FN4O3
• Molecular Weight: 306.29 g/mol

Description

N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)isoxazole-5-carboxamide, also known as CPI-455, is a compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and analytical characterization of compounds that share structural similarities with N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)isoxazole-5-carboxamide. For example, McLaughlin et al. (2016) discussed the identification, synthesis, and differentiation of research chemicals with complex structures involving cyclohexyl and pyrazole components, highlighting the importance of accurate characterization in drug discovery processes (McLaughlin et al., 2016).

Antimicrobial and Antifungal Activity

Compounds structurally related to N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)isoxazole-5-carboxamide have been evaluated for their antimicrobial and antifungal activities. For instance, Hafez et al. (2015) reported the synthesis and biological evaluation of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives, demonstrating significant antibacterial and antifungal activities (Hafez et al., 2015).

Anticancer Properties

Several studies have explored the potential anticancer properties of compounds with structural motifs similar to N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)isoxazole-5-carboxamide. Research includes the development and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, underscoring the potential for such compounds in cancer therapy (Rahmouni et al., 2016).

Kinase Inhibition

The search for effective kinase inhibitors has led to the synthesis and evaluation of compounds featuring the 5-fluoropyrimidin moiety. For example, Wada et al. (2012) described the facile and regioselective synthesis of novel 2,4-disubstituted-5-fluoropyrimidines as potential kinase inhibitors, highlighting the importance of structural modifications to enhance biological activity (Wada et al., 2012).

Mechanism of Action

Target of Action

It is known that fluoropyrimidines, a class of compounds to which this molecule belongs, often target enzymes involved in dna synthesis, such as thymidylate synthase .

Mode of Action

Fluoropyrimidines typically exert their antitumor effects through several mechanisms, including inhibition of rna synthesis and function, inhibition of thymidylate synthase activity, and incorporation into dna, leading to dna strand breaks .

Biochemical Pathways

Fluoropyrimidines are known to interfere with the production of pyrimidine, a compound necessary for dna synthesis . This is achieved by blocking an enzyme called dihydroorotate dehydrogenase (DHODH), which is involved in producing pyrimidine .

Pharmacokinetics

It is known that orally-administered fluoropyrimidines have erratic absorption and nonlinear pharmacokinetics . The variability in plasma levels results primarily from extensive first-pass metabolism of the drug in the gut wall and the liver, coupled with variable and schedule-dependent clearance . The primary and rate-limiting enzyme involved in the metabolism of these compounds is dihydropyrimidine dehydrogenase (DPD) .

Action Environment

It is known that the observed intrapatient variability in plasma levels of fluoropyrimidines may be due in part to the observed circadian variation of dpd activity in humans that results in variable plasma concentrations of the drug throughout the day during prolonged intravenous infusion .